Cas no 1339682-09-5 (1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol)
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- Methanone, 3-cyclohexen-1-yl(3-hydroxy-1-pyrrolidinyl)-
- 1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol
-
- Inchi: 1S/C11H17NO2/c13-10-6-7-12(8-10)11(14)9-4-2-1-3-5-9/h1-2,9-10,13H,3-8H2
- InChI Key: BCIOXXZPZRSMLV-UHFFFAOYSA-N
- SMILES: C(C1CCC=CC1)(N1CCC(O)C1)=O
Experimental Properties
- Density: 1.191±0.06 g/cm3(Predicted)
- Boiling Point: 372.2±42.0 °C(Predicted)
- pka: 14.54±0.20(Predicted)
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C135561-100mg |
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol |
1339682-09-5 | 100mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C135561-500mg |
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol |
1339682-09-5 | 500mg |
$ 635.00 | 2022-06-06 | ||
| TRC | C135561-1g |
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol |
1339682-09-5 | 1g |
$ 955.00 | 2022-06-06 | ||
| Life Chemicals | F1908-0796-0.25g |
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol |
1339682-09-5 | 95%+ | 0.25g |
$653.0 | 2023-09-07 | |
| Life Chemicals | F1908-0796-0.5g |
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol |
1339682-09-5 | 95%+ | 0.5g |
$688.0 | 2023-09-07 | |
| Life Chemicals | F1908-0796-1g |
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol |
1339682-09-5 | 95%+ | 1g |
$725.0 | 2023-09-07 | |
| Life Chemicals | F1908-0796-2.5g |
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol |
1339682-09-5 | 95%+ | 2.5g |
$1450.0 | 2023-09-07 | |
| Life Chemicals | F1908-0796-5g |
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol |
1339682-09-5 | 95%+ | 5g |
$2175.0 | 2023-09-07 | |
| Life Chemicals | F1908-0796-10g |
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol |
1339682-09-5 | 95%+ | 10g |
$3045.0 | 2023-09-07 |
1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol
Research Brief on 1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol (CAS: 1339682-09-5): Recent Advances and Applications
The compound 1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol (CAS: 1339682-09-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.
Recent studies have highlighted the versatility of 1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol as a building block for the synthesis of novel bioactive molecules. Its cyclohexene and pyrrolidin-3-ol moieties provide a rigid yet flexible framework that can be modified to target various biological pathways. Researchers have successfully employed this compound in the development of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases.
One of the most notable advancements is the use of 1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.
In addition to its role in kinase inhibition, 1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol has shown promise as a modulator of G-protein-coupled receptors (GPCRs). Preliminary data from a recent preclinical study suggest that certain analogs of this compound can selectively activate or inhibit specific GPCR subtypes, opening new avenues for the treatment of neurological disorders and cardiovascular diseases. The exact mechanism of action is still under investigation, but early results indicate a high degree of specificity and minimal off-target effects.
The synthetic accessibility of 1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Letters, which utilizes a catalytic asymmetric hydrogenation strategy to achieve high enantiomeric purity. This advancement is particularly significant for the large-scale production of derivatives for further biological evaluation and potential clinical development.
Despite these promising developments, challenges remain in optimizing the physicochemical properties of 1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol derivatives. Issues such as solubility and membrane permeability are currently being addressed through structural modifications, including the introduction of polar groups and the exploration of prodrug strategies. Computational modeling and structure-activity relationship (SAR) studies are playing a crucial role in guiding these optimization efforts.
In conclusion, 1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol (CAS: 1339682-09-5) represents a highly versatile scaffold with broad applicability in medicinal chemistry. Recent studies have demonstrated its potential in targeting key biological pathways, and ongoing research is expected to yield further insights into its therapeutic utility. As synthetic methodologies continue to improve and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in drug discovery and development.
1339682-09-5 (1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)